Cas no 62236-21-9 (1H-Indole, 3-(4-chlorophenyl)-2,3-dihydro-)

• Product Name: 1H-Indole, 3-(4-chlorophenyl)-2,3-dihydro-
• CAS No: 62236-21-9
• MF: C₁₄H₁₂ClN
• MW: 229.704782485962
• CID: 453104
• PubChem ID: 53732316
• Update Time: 2025-04-19

1H-Indole, 3-(4-chlorophenyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-(4-chlorophenyl)-2,3-dihydro-
• 3-(4-chlorophenyl)-2,3-dihydro-1H-indole
• 3-p-chlorophenylindoline
• SCHEMBL11516181
• COSXUZXLIOCXMU-UHFFFAOYSA-N
• 62236-21-9
• DTXSID00706272

• Inchi： 1S/C14H12ClN/c15-11-7-5-10(6-8-11)13-9-16-14-4-2-1-3-12(13)14/h1-8,13,16H,9H2
• InChI Key： COSXUZXLIOCXMU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C2C=CC=CC=2NC1

Computed Properties

• Exact Mass: 229.06596
• Monoisotopic Mass: 229.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03